Lithium peroxide (Li2(O2))

• CAS No.: 12031-80-0
• Product Name: Lithium peroxide (Li2(O2))
• Molecular Formula: Li2O2
• Molecular Weight: 45.9 g/mol
• IUPAC Name: dilithium;peroxide
• Standard InChI: InChI=1S/2Li.O2/c;;1-2/q2*+1;-2
• Standard InChIKey: HPGPEWYJWRWDTP-UHFFFAOYSA-N
• Isomeric SMILES: [Li+].[Li+].[O-][O-]
• SMILES: [Li+].[Li+].[O-][O-]
• Canonical SMILES: [Li+].[Li+].[O-][O-]
• Colorform: Fine white powder to sandy yellow, granular material; moisture sensitive colorless hexagonal crystals
• Density: 2.31 g/cu cm
• Melting Point: Decomposes at melting point
• Physical Description: Lithium peroxide appears as a white powder or sandy yellow granular solid. Irritates skin, eyes and mucous membranes. Used to produce a supply of high-purity oxygen.
• Description: Lithium peroxide appears as a white powder or sandy yellow granular solid. Irritates skin, eyes and mucous membranes. Used to produce a supply of high-purity oxygen.
• Shelf Life: In closed container no detectable loss of avail oxygen
• Solubility: 8% in water at 20 °C; 5.6% in anhydrous acetic acid at 20 °C; insoluble in absolute alcohol at 20 °C
• PubChem Compound: 25489
• Last Modified: Nov 12 2021